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These application notes provide a comprehensive overview of the design principles, fabrication

methodologies, and characterization of Thulium-Doped Fiber Amplifiers (TDFAs). The content

is intended to serve as a practical guide for researchers and scientists working on the

development of advanced fiber optic systems.

Introduction to Thulium-Doped Fiber Amplifiers
Thulium-doped fiber amplifiers (TDFAs) are optical amplifiers that utilize silica or other host

glass fibers doped with trivalent thulium ions (Tm³⁺) as the gain medium. They are of

significant interest due to their broad amplification bandwidth, particularly in the short-

wavelength infrared (SWIR) region, from approximately 1700 nm to 2100 nm[1]. This spectral

range is crucial for a variety of applications, including telecommunications, high-power fiber

lasers, medical procedures, and light detection and ranging (LIDAR) systems[2]. The

remarkably broad emission spectrum of the ³F₄ – ³H₆ transition in Tm-doped silica covers about

30 THz, offering a substantial advantage over the ~15 THz offered by Erbium-doped fiber

amplifiers (EDFAs)[1].
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The performance of a TDFA is fundamentally dependent on the quality and composition of the

thulium-doped fiber. The Modified Chemical Vapor Deposition (MCVD) process, often in

conjunction with solution doping, is a common method for fabricating high-quality TDFs[3].

Core Composition
The composition of the fiber core is critical for achieving efficient amplification. Key components

include:

Thulium (Tm³⁺): The active gain medium. Higher concentrations are often desired for high-

power applications to facilitate efficient "two-for-one" cross-relaxation when pumped at ~790

nm[2][3].

Aluminum Oxide (Al₂O₃): Co-doping with alumina is crucial for several reasons. It helps to

reduce Tm³⁺ ion clustering, increases the solubility of rare-earth ions in the silica matrix, and

broadens the gain spectrum[3][4].

Silica (SiO₂): The primary host material for the fiber.

Fabrication Protocol: Modified Chemical Vapor
Deposition (MCVD) with Solution Doping
This protocol outlines the key steps in fabricating a thulium-doped fiber preform using a hybrid

MCVD and solution doping technique[2][3].

Substrate Tube Preparation: A high-purity silica substrate tube (e.g., Suprasil F300) is

thoroughly cleaned and mounted on an MCVD lathe[2].

Cladding Deposition: Several layers of silicon dioxide (SiO₂) are deposited on the inner

surface of the rotating substrate tube by the reaction of silicon tetrachloride (SiCl₄) in an

oxygen atmosphere at high temperatures[2].

Porous Soot Deposition: A porous core layer (soot) is deposited inside the tube. This layer's

composition is tailored to include precursors for alumina, which can be introduced in the

vapor phase[3][4]. The deposition temperature is carefully controlled to maintain the porosity

of this layer.
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Solution Doping: The substrate tube is removed from the lathe and soaked in an aqueous or

alcoholic solution containing a thulium salt, typically thulium chloride (TmCl₃)[2]. The

porous soot layer absorbs the thulium-containing solution.

Dehydration: The soaked preform is re-mounted on the lathe and subjected to a thorough

dehydration process to minimize the presence of hydroxyl (OH⁻) groups, which can quench

the fluorescence of the thulium ions and introduce signal loss[5].

Sintering and Core Consolidation: The porous, doped layer is sintered into a solid glass layer

by traversing a high-temperature hot zone along the tube.

Preform Collapse: The temperature is further increased to collapse the tube into a solid rod,

known as a preform.

Fiber Drawing: The preform is transferred to a fiber drawing tower, where it is heated in a

furnace, and a fiber with the desired diameter is drawn. A low-index polymer coating is

typically applied during the drawing process to create a double-cladding structure, which is

essential for high-power applications[5].

Pumping Schemes for TDFAs
The choice of pumping scheme is a critical design parameter that significantly influences the

performance and cost of the TDFA[6]. Different pumping configurations and wavelengths are

employed to excite the thulium ions and achieve population inversion.

Pumping Wavelengths and Mechanisms
~790 nm Pumping: This is a highly efficient scheme for high-power TDFAs. It utilizes a "two-

for-one" cross-relaxation process where one pump photon excites two thulium ions to the

upper laser level, potentially leading to quantum efficiencies approaching 200%[2][3].

~1560 nm In-Band Pumping: This scheme directly excites the ³F₄ manifold of the thulium
ions. It is a common choice for telecommunication applications and has been shown to

provide high gain and low noise figures[7].

Dual-Wavelength Pumping: Combining multiple pump wavelengths (e.g., 791 nm, 1240 nm,

and 1560 nm) can significantly broaden the gain bandwidth of the TDFA. Different dual-
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wavelength schemes are also explored to optimize performance in the S-band[8][9].

Pumping Configurations
The physical arrangement of the pump source relative to the thulium-doped fiber also affects

performance.

Forward Pumping: The pump and signal propagate in the same direction.

Backward Pumping: The pump and signal propagate in opposite directions.

Bidirectional Pumping: The fiber is pumped from both ends. This can lead to a more uniform

gain distribution along the fiber.

Dual-Stage Pumping: This configuration involves two separate gain stages, which can

achieve very high gain[6].

Performance Characteristics of TDFAs
The performance of a TDFA is evaluated based on several key parameters. The following

tables summarize typical performance characteristics reported in the literature.
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Parameter Value Pumping Scheme Reference

Peak Small Signal

Gain
>35 dB Not Specified [1][10]

47.07 dB Bidirectional [6]

60.01 dB Dual-Stage [6]

Noise Figure As low as 5 dB Not Specified [1][10]

Saturated Output

Power
1.2 W Not Specified [1][10]

>20 W 793 nm [7]

Amplification

Bandwidth
>100 nm Not Specified [1][10]

Slope Efficiency 50% Not Specified [1][10]

>70% ~790 nm [3][4]

Table 1: Summary of TDFA Performance Characteristics.

Fiber Parameter Value Reference

Thulium Concentration 2 wt% - 6 wt% [3]

~40 ppm mol [11]

Substrate Tube OD/ID 20/16 mm [2]

Core Radius 2.3 µm [11]

Numerical Aperture (NA) 0.22 (with fluorinated silica) [5]

0.48 (with low index acrylate

coating)
[5]

³H₄ Level Lifetime 58 µs [11]

³F₄ Level Lifetime 540 µs [11]
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Table 2: Typical Thulium-Doped Fiber Parameters.

Experimental Protocols
Protocol for TDFA Characterization
This protocol describes a general procedure for measuring the gain and noise figure of a TDFA.

Experimental Setup:

A tunable laser source to provide the input signal.

An optical isolator to prevent back-reflections.

A wavelength division multiplexer (WDM) to combine the signal and pump light.

The thulium-doped fiber as the gain medium.

A pump laser diode at the desired wavelength.

An optical spectrum analyzer (OSA) to measure the output spectrum.

An optical power meter (OPM) for power measurements.

Gain Measurement:

Measure the input signal power (P_in) at the desired wavelength using the OPM.

Inject the signal and the pump light into the TDFA.

Measure the amplified output signal power (P_out) using the OSA.

Calculate the gain in dB: Gain (dB) = 10 * log10(P_out / P_in).

Repeat for different signal wavelengths to obtain the gain spectrum.

Noise Figure (NF) Measurement:

The noise figure is typically measured using the OSA based on the amplified spontaneous

emission (ASE) level relative to the signal gain.
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NF (dB) = P_ASE / (G * h * ν * B_o)

Where P_ASE is the ASE power in a given optical bandwidth, G is the gain, h is

Planck's constant, ν is the optical frequency, and B_o is the optical bandwidth.

Most modern OSAs have built-in functions for automated NF measurements.
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Caption: Workflow for MCVD and solution doping fabrication of TDFs.
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Caption: A typical experimental setup for TDFA characterization.

Thulium Ion Energy Levels and Pumping

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1217890?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


³H₆ (Ground State)

³F₄

1560 nm Pump

³H₄

~790 nm Pump

~1700-2100 nm
Amplification

³H₅

Non-Radiative
Decay

Cross-Relaxation

Non-Radiative
Decay

Click to download full resolution via product page

Caption: Simplified energy level diagram for Thulium ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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